1-(5-Methyl-2-propyl-1H-imidazol-4-yl)butan-1-one

• IUPAC Name: 1-(5-methyl-2-propyl-1H-imidazol-4-yl)butan-1-one
• InChI: InChI=1S/C11H18N2O/c1-4-6-9(14)11-8(3)12-10(13-11)7-5-2/h4-7H2,1-3H3,(H,12,13)
• InChI Key: CIUXEJNRPUOAMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C(N1)C)C(=O)CCC
• Molecular Formula: C11H18N2O
• DSSTOX Substance ID: DTXSID20536477
• Molecular Weight: 194.27 g/mol
• CAS RN: 84227-38-3

Description

“1-(5-Methyl-2-propyl-1H-imidazol-4-yl)butan-1-one” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific derivative and its biological activity. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

While specific safety and hazard information for “1-(5-Methyl-2-propyl-1H-imidazol-4-yl)butan-1-one” is not available, it’s important to note that handling of chemical substances should always be done with appropriate safety measures, including wearing protective gloves, protective clothing, eye protection, and face protection.

Future Directions

Given the broad range of biological activities of imidazole derivatives, there is significant potential for the development of new drugs. Continued research into the synthesis and therapeutic potential of imidazole containing compounds is necessary to overcome current public health problems.